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Compound of Interest

Compound Name: Dihydrotamarixetin

Cat. No.: B123099 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Dihydrotamarixetin, a flavonoid compound of interest in various research fields.

Quantitative Data Presentation
To facilitate quick reference and comparison, the known physical and chemical properties of

Dihydrotamarixetin are summarized in the table below. Note that some specific quantitative

data, such as a precise melting point and solubility in various solvents, are not readily available

in the provided search results. In such cases, general guidance based on the properties of

similar flavonoid compounds is provided.
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Property Value Source

Chemical Name Dihydrotamarixetin

Synonyms

(2R,3R)-3,5,7-Trihydroxy-2-(3-

hydroxy-4-

methoxyphenyl)chroman-4-

one, 4'-O-

Methyldihydroquercetin

CAS Number 70411-27-7

Molecular Formula C₁₆H₁₄O₇

Molecular Weight 318.28 g/mol

Appearance Solid

pKa 7.39 ± 0.60 (Predicted)

Storage Temperature

Room temperature for solid.

Stock solutions: -20°C for 1

month, -80°C for up to 6

months.

[1]

Solubility Soluble in DMSO. [1]

Hazard Statements

Toxic if swallowed. May cause

long lasting harmful effects to

aquatic life.

Precautionary Statements

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Avoid release to the

environment.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling any chemical. Based on the

known hazards of Dihydrotamarixetin, the following PPE is recommended to minimize

exposure.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection Nitrile gloves

Wear two pairs of powder-free

nitrile gloves. The inner glove

should be tucked under the

cuff of the lab coat, and the

outer glove should be worn

over the cuff. Change gloves

every 30-60 minutes or

immediately if contaminated,

torn, or punctured.[2]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn when there is a risk of

splashing.

Ensure a proper fit to prevent

any gaps.

Body Protection

Disposable, low-permeability

lab coat with a solid front, long

sleeves, and tight-fitting cuffs.

The lab coat should be

changed immediately if it

becomes contaminated.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder outside of a ventilated

enclosure or when there is a

risk of aerosolization.

A proper fit test is required

before using a respirator.

Operational Plan for Safe Handling
Adherence to a strict operational plan is crucial for minimizing the risk of exposure to

Dihydrotamarixetin.

Preparation and Weighing:
Engineering Controls: All handling of solid Dihydrotamarixetin should be performed in a

certified chemical fume hood or a powder containment hood to minimize inhalation exposure.
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Decontamination: Before and after handling, decontaminate the work surface with an

appropriate cleaning agent.

Weighing: Use a dedicated set of spatulas and weighing boats. Tare the balance with the

weighing boat before adding the compound. Handle with care to avoid generating dust.

Solution Preparation:
Solvent Addition: Add the solvent to the solid Dihydrotamarixetin slowly to avoid splashing.

Mixing: Use a vortex mixer or sonicator within the fume hood to ensure complete dissolution.

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard symbols.

Experimental Use:
Containment: Keep all containers with Dihydrotamarixetin sealed when not in use.

Spill Prevention: Use secondary containment (e.g., a tray) when transporting solutions.

Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.[3]

Emergency Procedures:
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.[4]

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[4]
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Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills of solid material, gently cover with an absorbent material to avoid raising

dust, then carefully scoop into a labeled waste container.

For small liquid spills, absorb with a non-reactive absorbent material (e.g., vermiculite,

sand) and place in a sealed container for disposal.

Decontaminate the spill area with an appropriate cleaning agent.

For large spills, evacuate the laboratory and contact the institution's environmental health

and safety department.

Disposal Plan
Proper disposal of Dihydrotamarixetin and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:
Solid Waste: Unused or expired solid Dihydrotamarixetin, as well as contaminated

weighing boats and spatulas, should be collected in a clearly labeled, sealed container for

hazardous chemical waste.

Liquid Waste: Solutions containing Dihydrotamarixetin should be collected in a designated,

leak-proof, and clearly labeled hazardous waste container. Do not mix with incompatible

waste streams.

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be placed in a

designated hazardous waste bag and sealed.

Disposal Method:
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All waste containing Dihydrotamarixetin must be disposed of as hazardous chemical

waste.

Follow your institution's and local regulations for hazardous waste disposal. This typically

involves arranging for pickup by a certified hazardous waste disposal company.

Do not dispose of Dihydrotamarixetin down the drain or in the regular trash.

Mandatory Visualizations
To further clarify the procedural workflows and safety hierarchies, the following diagrams are

provided.

Caption: Workflow for the safe handling of Dihydrotamarixetin.

Caption: Hierarchy of controls for minimizing exposure to Dihydrotamarixetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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